Cas no 898539-87-2 (3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-)

3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)- structure
898539-87-2 structure
Product Name:3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-
CAS No:898539-87-2
MF:C8H12F3NO2
MW:211.181592941284
CID:1945014
PubChem ID:56965576
Update Time:2025-04-21

3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-
    • (E)-4-Ethoxy-4-ethylamino-1,1,1-trifluorobut-3-en-2-one
    • 898539-87-2
    • MDL: MFCD21602122
    • Inchi: 1S/C8H12F3NO2/c1-3-12-7(14-4-2)5-6(13)8(9,10)11/h5,12H,3-4H2,1-2H3/b7-5+
    • InChI Key: QHTJTBAVCXYQJH-FNORWQNLSA-N
    • SMILES: FC(C(/C=C(\NCC)/OCC)=O)(F)F

Computed Properties

  • Exact Mass: 211.08201311Da
  • Monoisotopic Mass: 211.08201311Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.